A Mechanistic Guide to Soluble Epoxide Hydrolase Inhibition by CAY10564 and its Analogs
A Mechanistic Guide to Soluble Epoxide Hydrolase Inhibition by CAY10564 and its Analogs
This technical guide provides an in-depth exploration of the mechanism of action for CAY10564, a representative of the potent 1-aryl-3-(1-acylpiperidin-4-yl)urea class of inhibitors targeting soluble epoxide hydrolase (sEH). Designed for researchers, scientists, and drug development professionals, this document synthesizes foundational enzymology with specific inhibitor kinetics and binding interactions, offering a comprehensive view grounded in established scientific principles.
Introduction: The Therapeutic Promise of sEH Inhibition
Soluble epoxide hydrolase (sEH) is a critical enzyme in lipid metabolism, primarily responsible for the degradation of anti-inflammatory and vasodilatory epoxyeicosatrienoic acids (EETs) into their less active diol counterparts, dihydroxyeicosatrienoic acids (DHETs).[1][2] This enzymatic conversion curtails the beneficial effects of EETs. Consequently, the inhibition of sEH has emerged as a compelling therapeutic strategy for a range of conditions, including hypertension, inflammation, and neuropathic pain, by stabilizing and increasing the endogenous levels of protective EETs.[2][3][4]
The 1-aryl-3-(1-acylpiperidin-4-yl)urea series, to which CAY10564 belongs, represents a class of exceptionally potent and selective sEH inhibitors.[5] Understanding their precise mechanism of action is paramount for leveraging their therapeutic potential and designing next-generation modulators.
Section 1: The Catalytic Machinery of Soluble Epoxide Hydrolase
Soluble epoxide hydrolase is a homodimeric enzyme, with each monomer containing two distinct functional domains: an N-terminal phosphatase and a C-terminal hydrolase domain.[6] The C-terminal domain, the target of CAY10564, belongs to the α/β-hydrolase fold superfamily and employs a classic two-step catalytic mechanism to open the epoxide ring of its substrates.[6][7]
The active site architecture is defined by a catalytic triad and two key tyrosine residues:
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Catalytic Triad (Asp333, His523, Asp495): This triad is central to the hydrolytic process.
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Oxyanion Hole (Tyr381, Tyr465): These two tyrosine residues are crucial for polarizing the epoxide oxygen, facilitating nucleophilic attack, and stabilizing the transition state.
The catalytic cycle proceeds as follows:
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Nucleophilic Attack: The carboxylate side chain of Asp333, the catalytic nucleophile, attacks one of the epoxide carbons. This attack is facilitated by the two tyrosine residues (Tyr381 and Tyr465), which hydrogen bond to the epoxide oxygen, polarizing it and making the carbon more electrophilic.
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Formation of Covalent Intermediate: This attack results in the opening of the epoxide ring and the formation of a covalent ester intermediate between the substrate and the enzyme.
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Hydrolysis: A water molecule, activated by the His523 residue of the catalytic triad, hydrolyzes the ester intermediate. This regenerates the free enzyme and releases the diol product.
Section 2: CAY10564 and its Analogs - Potent Urea-Based Inhibitors
The 1-aryl-3-(1-acylpiperidin-4-yl)urea scaffold is a cornerstone of modern sEH inhibitor design. These compounds are characterized by a central urea moiety flanked by a substituted aromatic ring on one side and an acyl-piperidine group on the other. This structure is optimized for high-affinity binding within the sEH active site.
A prime example from this class is CAY10640, a potent analog that demonstrates the remarkable efficacy of this scaffold.
Chemical Structure of CAY10640:
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Formal Name: N-[1-(cyclopropylcarbonyl)-4-piperidinyl]-N'-[4-(trifluoromethoxy)phenyl]-urea[5]
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Molecular Formula: C₁₇H₂₀F₃N₃O₃[5]
| Compound | Target | IC₅₀ (nM) | Reference |
| CAY10640 | Human sEH | 0.4 | [5] |
| CAY10640 | Mouse sEH | 0.4 | [5] |
The sub-nanomolar potency of CAY10640 underscores its highly optimized interactions with the enzyme, a characteristic shared by CAY10564.
Section 3: Unraveling the Mechanism of Inhibition
Urea-based inhibitors like CAY10564 and CAY10640 act as competitive, tight-binding inhibitors of the sEH C-terminal hydrolase domain.[7] Their mechanism hinges on their ability to mimic the transition state of the enzymatic reaction, allowing them to occupy the active site with extremely high affinity and a slow dissociation rate.
Key Inhibitor-Enzyme Interactions:
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Transition-State Mimicry: The central urea carbonyl group is the critical pharmacophore. It acts as a potent hydrogen bond acceptor, forming strong, charge-stabilized hydrogen bonds with the hydroxyl groups of the two key tyrosine residues, Tyr381 and Tyr465 , in the oxyanion hole. This interaction is analogous to the stabilization of the negatively charged oxygen in the transition state of epoxide hydrolysis.
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Hydrophobic Pocket Occupancy: The inhibitor's structure is perfectly tailored to fit within the L-shaped active site tunnel of sEH.
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The 4-(trifluoromethoxy)phenyl group sits deep within a hydrophobic pocket, making favorable van der Waals contacts.
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The acyl-piperidine moiety occupies the entrance of the catalytic pocket, with the acyl group extending into another hydrophobic region. The size and nature of this acyl group can be tuned to optimize potency and pharmacokinetic properties.[3]
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This combination of potent hydrogen bonding at the catalytic core and extensive hydrophobic interactions along the binding tunnel explains the sub-nanomolar affinity and slow off-rate characteristic of this inhibitor class.
Section 4: Experimental Validation of sEH Inhibition
The inhibitory potency (IC₅₀) and mechanism of compounds like CAY10564 are determined using robust enzymatic assays. A fluorometric assay is a common, high-throughput method for this purpose.
Protocol: Fluorometric IC₅₀ Determination for an sEH Inhibitor
This protocol describes a self-validating system for determining the concentration of an inhibitor required to reduce enzyme activity by 50%.
A. Reagents and Materials:
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sEH Enzyme: Recombinant human or murine sEH.
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Assay Buffer: e.g., Tris-HCl (25 mM, pH 7.0) containing 0.1 mg/mL Bovine Serum Albumin (BSA). Rationale: BSA stabilizes the enzyme and helps maintain the solubility of hydrophobic compounds.
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Substrate: (3-phenyl-oxiranyl)-acetic acid cyano-(6-methoxy-naphthalen-2-yl)-methyl ester (PHOME). Rationale: PHOME is a non-fluorescent substrate that upon hydrolysis by sEH yields a highly fluorescent product, allowing for sensitive detection.
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Test Inhibitor (e.g., CAY10564): Serially diluted in an appropriate solvent (e.g., DMSO), then further diluted in Assay Buffer.
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Positive Control: A known sEH inhibitor (e.g., AUDA).
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Vehicle Control: Solvent used for the inhibitor (e.g., DMSO).
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96-well Plate: Black, flat-bottom for fluorescence measurements.
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Fluorescence Plate Reader: Capable of excitation at ~330 nm and emission at ~465 nm.
B. Experimental Workflow:
C. Step-by-Step Methodology:
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Prepare Inhibitor Plate: Add 10 µL of the serially diluted test inhibitor, positive control, or vehicle control to triplicate wells of a 96-well plate.
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Prepare Enzyme: Dilute the sEH enzyme stock to the desired working concentration in cold Assay Buffer.
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Enzyme Addition: Add 50 µL of the diluted sEH enzyme to all wells except for the "no enzyme" background controls.
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Pre-incubation: Incubate the plate for 15 minutes at room temperature to allow the inhibitor to bind to the enzyme before the substrate is introduced.
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Reaction Initiation: Add 50 µL of the PHOME substrate to all wells to start the reaction.
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Fluorescence Measurement: Immediately place the plate in a fluorescence reader and measure the increase in fluorescence over 30 minutes.
-
Data Analysis: a. Calculate the initial velocity (rate) of the reaction for each well by determining the slope of the linear portion of the fluorescence vs. time curve. b. Subtract the average rate of the background control from all other wells. c. Calculate the percent inhibition for each inhibitor concentration relative to the vehicle control: % Inhibition = (1 - (Rate_inhibitor / Rate_vehicle)) * 100. d. Plot percent inhibition versus the logarithm of the inhibitor concentration and fit the data using a four-parameter logistic equation to determine the IC₅₀ value.[4]
Kinetic Analysis for Mechanism Determination
To confirm the competitive mode of inhibition, enzyme kinetics are studied by measuring the reaction rate at various substrate and inhibitor concentrations. The data are then plotted using a double reciprocal plot (Lineweaver-Burk). For a competitive inhibitor, the lines will intersect on the y-axis, indicating that the inhibitor does not change the Vmax, but increases the apparent Km.
Conclusion
CAY10564 and its analogs are highly potent, competitive inhibitors of soluble epoxide hydrolase. Their mechanism of action is rooted in a sophisticated molecular design that allows the central urea moiety to act as a transition-state mimic, forming critical hydrogen bonds with Tyr381 and Tyr465 in the enzyme's active site. This high-affinity binding is further stabilized by extensive hydrophobic interactions within the catalytic tunnel. This detailed mechanistic understanding, validated through robust enzymatic assays, provides a solid foundation for the continued development of sEH inhibitors as promising therapeutic agents for a host of human diseases.
References
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Liu, J.Y., Tsai, H.J., Hwang, S.H., et al. (2014). Optimized Inhibitors of Soluble Epoxide Hydrolase Improve in Vitro Target Residence Time and in Vivo Efficacy. Journal of Medicinal Chemistry, 57(19), 8096-8107. [Link]
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